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Compound of Interest

Compound Name: Antimony trifluoride

Cat. No.: B1265598

Essential Safety and Handling Guide for Antimony
Trifluoride

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals handling Antimony Trifluoride (SbFs). The following procedural
steps and personal protective equipment (PPE) requirements are designed to ensure safe
handling, storage, and disposal of this hazardous chemical.

Antimony trifluoride is a white to gray crystalline solid that is toxic and corrosive.[1] It is toxic
if swallowed, inhaled, or in contact with skin, and causes severe skin burns and eye damage.
[2][3][4] The substance may also react violently with water.[5] Adherence to the following
protocols is mandatory to minimize risk and ensure a safe laboratory environment.

Occupational Exposure Limits

Quantitative exposure limits have been established by various regulatory agencies. Personnel
should be aware of these thresholds to prevent overexposure.
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Exposure Limit

Agency Type

Value

Notes

OSHA PEL (TWA)

0.5 mg/m3

8-hour time-weighted
average, as Antimony
(Sb).[1]

ACGIH TLV (TWA)

0.5 mg/m3

8-hour time-weighted
average, as Antimony
(Sb).[6]

NIOSH IDLH

50 mg/m3

Immediately
Dangerous to Life or
Health, as Antimony
(Sb).[5][6]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to prevent exposure. The following table

summarizes the minimum required PPE for handling Antimony trifluoride.
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Body Part

Required PPE

Specification

Eyes/Face

Safety Glasses & Face Shield

Use equipment tested and
approved under government
standards like NIOSH (US) or
EN 166 (EV).[2][4]

Skin

Chemical Resistant Gloves &

Protective Clothing

Safety suppliers can
recommend the most
protective material.[5] Inspect
gloves before use and use
proper removal techniques.[2]
[4] Full protective clothing
(suits, footwear, headgear)

should be worn.[5]

Respiratory

NIOSH-approved Respirator

Required when dust is
generated or ventilation is
inadequate.[5][7] For higher
concentrations, a full-face
particle respirator (N100 or P3)
or a full-face supplied-air
respirator should be used.[2]
An SCBA is necessary if
exposure may exceed 50
mg/m3.[5]

Operational and Disposal Plans

A systematic approach to handling and disposal is essential. The following step-by-step

guidance outlines the procedures from preparation to final waste disposal.

Step 1: Pre-Handling Preparations

o Engineering Controls: All work with Antimony trifluoride must be conducted in a designated

area with local exhaust ventilation, such as a chemical fume hood.[5][8] Ensure all

equipment used for handling is properly grounded.[1][8]
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o Gather Materials: Assemble all necessary PPE, handling equipment (e.g., spatulas, weigh
boats), and waste containers before accessing the chemical.

» Verify Safety Equipment: Confirm that a safety shower and eyewash station are accessible
and in working order.

» Review Safety Data Sheet (SDS): Before beginning work, thoroughly review the SDS for
Antimony trifluoride.

Step 2: Safe Handling Procedure

o Don PPE: Put on all required personal protective equipment as specified in the table above.

[5]

o Chemical Handling: Handle the substance under an inert atmosphere (e.g., nitrogen) if
possible.[2][5] Avoid any actions that could generate dust, such as crushing or grinding.[1][2]

[3]

e Avoid Incompatibilities: Keep Antimony trifluoride away from water, with which it can react
violently.[5] It is also incompatible with oxidizing agents and strong acids.[5]

o Work Practices: Do not eat, drink, or smoke in the work area.[8]

Step 3: Post-Handling Decontamination

o Clean Work Area: Once handling is complete, decontaminate the work surface according to
laboratory-specific procedures.

» Doff PPE: Remove PPE carefully, avoiding skin contact with the outer surfaces of gloves.[4]

e Personal Hygiene: Wash hands and any exposed skin thoroughly with soap and water
immediately after handling.[4][5][8] Contaminated clothing must be removed immediately and
washed before reuse.[6][8]

Step 4: Storage

o Container: Store in a tightly closed, suitable container.[2][4][8] Do not store in glass.[2]
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o Location: Keep the container in a cool, dry, and well-ventilated area.[2][4] The storage area
should be locked or otherwise secured.[2]

e Environment: Store under an inert gas like nitrogen to maintain stability.[2][5]

Disposal Plan

Disposal of Antimony trifluoride and associated waste must be treated as hazardous.
Spill Response

Evacuate: Immediately evacuate all non-essential personnel from the spill area.[1][5]
Ventilate: Ventilate the area of the spill.[5]

Contain: Wearing full PPE, cover the spill with dry earth, sand, or other non-combustible
material.[1] Do not use water.[5]

Collect: Carefully sweep or shovel the material into a suitable, sealed container for disposal
without creating dust.[1][2][5]

Decontaminate: Clean the spill area thoroughly.
Waste Disposal
Classification: Antimony trifluoride waste is classified as hazardous waste.[5]

Collection: Collect all waste, including contaminated PPE and cleaning materials, in clearly
labeled, sealed containers.[1][2]

Disposal Method: Engage a licensed professional waste disposal service.[1] Approved
disposal methods may include dissolving the material in a combustible solvent and burning it
in a chemical incinerator equipped with an afterburner and scrubber.[1][4]

Environmental Protection: Do not allow the chemical or its containers to enter drains or
waterways.[1][2][4] Handle uncleaned containers as you would the product itself.[7]

Visual Workflow for Safe Handling
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The following diagram outlines the critical steps for safely handling Antimony trifluoride, from
initial preparation through to final disposal.

Step 1: Pre-Handling
- Verify fume hood
- Gather PPE & materials
- Locate safety equipment

Proceed with caution

Step 2: Safe Handling
- Don full PPE

- Handle in fume hood
- Avoid dust & water

After procedure completion If spill occurs

Step 3: Decontamination Spill Response
- Clean work surfaces - Evacuate & Ventilate
- Doff PPE correctly - Contain with dry material
- Wash hands thoroughly - Collect for disposal

For unused|chemical For cgntaminated waste After cleanup

Step 4: Storage
- Tightly sealed container
- Coaol, dry, ventilated area
- Store locked up

Step 5: Waste Disposal

- Label as hazardous waste
- Use licensed disposal service
- Prevent environmental release

Click to download full resolution via product page

Caption: Workflow for the safe handling of Antimony trifluoride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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